Cas no 1806810-05-8 (4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol)

• Product Name: 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol
• CAS No: 1806810-05-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4853714
• Update Time: 2025-10-31

4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol

• Inchi： 1S/C7H7F3N2O/c8-5-4(11)1-3(2-13)12-6(5)7(9)10/h1,7,13H,2H2,(H2,11,12)
• InChI Key： ZAOMEPDCCSHLDV-UHFFFAOYSA-N
• SMILES： FC1C(=CC(CO)=NC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol

Introduction to 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol (CAS No. 1806810-05-8)

4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol, identified by the CAS number 1806810-05-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound features a unique structural motif consisting of an amino group, a difluoromethyl substituent, and two fluorine atoms at the 3-position and 6-position of the pyridine ring, respectively. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development.

The significance of fluorinated pyridines in medicinal chemistry stems from their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. The presence of multiple fluorine atoms in 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol introduces additional electronic and steric effects that can be leveraged to fine-tune the pharmacological profile of derived compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Fluorinated pyridines, including 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol, have been extensively studied for their potential applications in various therapeutic areas such as oncology, immunology, and central nervous system disorders. The structural complexity and functional diversity of this compound make it an attractive scaffold for medicinal chemists seeking to design next-generation drugs.

One of the most compelling aspects of 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol is its versatility in serving as a building block for more complex molecules. Researchers have utilized this compound to synthesize novel heterocyclic derivatives with improved pharmacological properties. For instance, studies have demonstrated that modifications at the amino group or the methanol moiety can lead to compounds with enhanced binding affinity to target enzymes or receptors.

The incorporation of difluoromethyl groups into the pyridine core is particularly noteworthy, as this substituent is known to enhance lipophilicity and metabolic stability. This feature is critical for developing drugs that exhibit prolonged half-lives and improved bioavailability. Furthermore, the presence of two fluorine atoms at specific positions on the ring can influence electronic distributions, thereby affecting reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacological activities of fluorinated pyridines with greater accuracy. Molecular modeling studies have suggested that 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol may interact with various biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking interactions. These insights have guided the design of more potent and selective drug candidates.

In addition to its potential as a drug scaffold, 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol has been explored in materials science and agrochemical applications. Its unique electronic properties make it a valuable intermediate for synthesizing organic semiconductors and liquid crystals. Moreover, fluorinated pyridines are increasingly being used in crop protection agents due to their ability to enhance pesticidal activity while minimizing environmental impact.

The synthesis of 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step processes requiring specialized reagents and conditions. However, recent innovations in green chemistry have led to more sustainable methods for producing fluorinated pyridines. These advancements not only improve efficiency but also reduce waste generation, aligning with global efforts toward sustainable pharmaceutical manufacturing.

As research continues to uncover new applications for 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol, its importance in pharmaceutical development is likely to grow. The compound's unique structural features offer a rich platform for innovation, making it a cornerstone of modern drug discovery efforts. Future studies may focus on optimizing synthetic methodologies, exploring novel derivatives, and evaluating preclinical efficacy in various disease models.

The integration of 4-Amino-2-(difluoromethyl)-3-fluoropyridine-6-methanol into drug development pipelines represents a significant step forward in addressing unmet medical needs. By leveraging its structural versatility and functional properties, researchers can develop innovative therapeutics with improved efficacy and safety profiles. As our understanding of fluorinated pyridines continues to evolve, so too will their role in shaping the future of medicine.